Cas no 2229362-73-4 (1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine
• CAS No: 2229362-73-4
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6259006
• PubChem ID: 155255341
• Update Time: 2025-10-18

1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine
• 2229362-73-4
• SCHEMBL22621703
• EN300-1927235

• Inchi： 1S/C9H11BrN2/c1-11-9(4-5-9)8-7(10)3-2-6-12-8/h2-3,6,11H,4-5H2,1H3
• InChI Key： CDEWFHJDFWXTCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(CC1)NC

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2229362-73-4)

1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2229362-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopyridine and cyclopropylamine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 3-bromopyridine ring with a N-methylcyclopropanamine group, making it a valuable building block for drug discovery and material science applications.

The growing interest in 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine is driven by its potential applications in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly intrigued by its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer therapeutics. Recent studies highlight its utility in designing allosteric modulators, which align with the industry's shift toward targeted drug delivery systems.

From a synthetic chemistry perspective, the bromine atom in 3-bromopyridine offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is crucial for creating diverse heterocyclic libraries, a trend underscored by the rise of fragment-based drug design. Additionally, the cyclopropylamine moiety enhances metabolic stability, addressing a common challenge in ADME optimization (Absorption, Distribution, Metabolism, and Excretion).

Environmental and regulatory considerations also play a role in the compound's adoption. With increasing focus on green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine. Its compatibility with flow chemistry techniques further aligns with industrial demands for scalable and sustainable processes.

In the context of AI-driven drug discovery, this compound's structural features are frequently analyzed via cheminformatics tools. Machine learning models trained on QSAR datasets (Quantitative Structure-Activity Relationship) often incorporate derivatives of 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine to predict binding affinities or toxicity profiles. Such applications resonate with the pharmaceutical industry's push toward computational efficiency.

Market trends indicate rising demand for high-purity intermediates like CAS 2229362-73-4, driven by contract research organizations (CROs) and generic drug manufacturers. Analytical techniques such as HPLC and LC-MS are routinely employed to validate its purity, ensuring compliance with ICH guidelines (International Council for Harmonisation).

In summary, 1-(3-bromopyridin-2-yl)-N-methylcyclopropan-1-amine exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to drug development, material science, and sustainable synthesis positions it as a compound of enduring scientific and industrial value.